![molecular formula C11H7ClN4O3 B494079 3-[(5-Chloropyridin-2-yl)carbamoyl]pyrazine-2-carboxylic acid CAS No. 43200-83-5](/img/structure/B494079.png)
3-[(5-Chloropyridin-2-yl)carbamoyl]pyrazine-2-carboxylic acid
Cat. No. B494079
M. Wt: 278.65g/mol
InChI Key: IFJKAXKRMIJQHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07786304B2
Procedure details
U.S. Pat. No. 3,862,149 describes a process for preparing zopiclone. The process comprises reacting 2-amino-5-chloropyridine with pyrazine 2,3-dicarboxylic acid anhydride to obtain 3-(5-chloropyrid-2-yl)carbamoyl-pyrazine-2-carboxylic acid, which is further treated with thionyl chloride to obtain 6-(5-chloropyrid-2-yl)-5,7-dioxo-5,6-dihydro-5H-pyrrolo[3,4-b]pyrazine 6-(5-chloropyrid-2-yl)-5,7-dioxo-5,6-dihydro-5H-pyrrolo[3,4-b]pyrazine is reduced using potassium borohydride in a mixture of dioxane and water followed by neutralization with acetic acid to obtain 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-5H-pyrrolo[3,4-b]-pyra-zine. The reaction of 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-5H-pyrrolo[3,4-b]pyra-zine with 1-chlorocarbonyl-4-methyl piperazine in anhydrous dimethyl formamide and sodium hydride (50% dispersion in mineral oil) yields the final product, Zopiclone.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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CN1CCN(C([O:10][CH:11]2[N:20]([C:21]3[CH:22]=[CH:23][C:24]([Cl:27])=[CH:25][N:26]=3)[C:18](=[O:19])[C:13]3[N:14]=[CH:15][CH:16]=[N:17][C:12]2=3)=O)CC1.NC1C=CC(Cl)=CN=1.N1C=CN=C2C(OC(=O)C=12)=[O:43]>>[Cl:27][C:24]1[CH:23]=[CH:22][C:21]([NH:20][C:18]([C:13]2[C:12]([C:11]([OH:43])=[O:10])=[N:17][CH:16]=[CH:15][N:14]=2)=[O:19])=[N:26][CH:25]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1CCN(CC1)C(=O)OC2C3=C(N=CC=N3)C(=O)N2C=4C=CC(=CN4)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=NC=C(C=C1)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=C2C(=NC=C1)C(=O)OC2=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=NC1)NC(=O)C=1C(=NC=CN1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
